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CAS No.: 700-84-5

Cat. No.: S774613

Get Quote

Chemical Profile of 5-Fluoro-1-indanone

Before designing experiments, familiarize yourself with the basic properties and safe handling procedures for

5-Fluoro-1-indanone.

Property Specification

CAS Number 700-84-5 [1] [2] [3]

Molecular Formula C₉H₇FO [1] [2] [3]

Molecular Weight 150.15 g/mol [1] [2] [3]

Purity ≥98% (HPLC) to ≥99% [1] [2]

Appearance White to yellow crystalline powder [1]

Melting Point (Mp) 38-40 °C [3]

Boiling Point (Bp) 93 °C at 3 mm Hg [3]

Density 1.216 g/cm³ [3]
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Property Specification

Flash Point 113 °C [3]

Hazard and Safety Information: Signal word is Warning [3]. Hazard statements include H302 (harmful if

swallowed), H312 (harmful in contact with skin), H315 (causes skin irritation), H319 (causes serious eye

irritation), and H335 (may cause respiratory irritation) [3]. Always consult the full Safety Data Sheet (SDS)

before use. Personal protective equipment (PPE) including gloves, safety glasses, and a lab coat is

mandatory. Handle the compound in a well-ventilated area, preferably a fume hood.

Material Science Applications and Protocols

5-Fluoro-1-indanone is primarily used as a key monomer or intermediate to synthesize polyarylates,

polyimides, and other complex fluorinated polymers. The incorporation of fluorine improves thermal

stability, optical properties, and processability [1] [4].

Application 1: Monomer for High-Performance Polyarylates

Fluorinated polyarylates are engineered for enhanced thermal stability and specific optical properties,

suitable for advanced coatings and optical fibers [1].

Recommended Use: Synthesizing thermally stable polymers for coatings and optical materials.
Experimental Protocol:

Polymerization Setup: Conduct the reaction under an inert nitrogen atmosphere in a round-
bottom flask equipped with a magnetic stirrer.

Reaction: Charge the flask with 5-Fluoro-1-indanone (1.0 equivalent, 150.15 mg, 1.0 mmol)
and an aromatic diacid chloride (1.0 equivalent). Add a dry, aprotic solvent (e.g.,

dichloroethane, 5 mL).
Catalyst: Add a Lewis acid catalyst (e.g., anhydrous aluminum chloride, 1.2 equivalents)

slowly.
Heating and Stirring: Heat the mixture to 80°C with continuous stirring for 6-12 hours. Monitor

reaction progress by thin-layer chromatography (TLC).
Precipitation and Isolation: Upon completion, cool the mixture to room temperature and

precipitate the polymer by slowly pouring it into a beaker of vigorously stirred methanol (50 mL).
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Purification: Isolate the solid polymer by filtration, wash thoroughly with fresh methanol, and

dry under vacuum at 60°C for 24 hours.
Characterization Methods:

Gel Permeation Chromatography (GPC): Determine molecular weight and distribution.
Thermogravimetric Analysis (TGA): Evaluate thermal stability and decomposition

temperature.
Differential Scanning Calorimetry (DSC): Measure glass transition temperature (Tg).

UV-Vis Spectroscopy: Analyze optical clarity and transparency.

This workflow outlines the synthesis and characterization process for creating fluorinated polymers using 5-

Fluoro-1-indanone as a monomer.
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Application 2: Property Data Extraction in Polymer Informatics

In materials informatics, identifying compounds like 5-Fluoro-1-indanone within scientific literature is

crucial for building structured datasets. LLM-based extraction pipelines can process millions of articles to

find polymer-property relationships [4].

Recommended Use: Building structured datasets for materials informatics and polymer discovery.
Experimental Protocol (LLM-Based Data Extraction):

Corpus Assembly: Compile a corpus of materials science journal articles from various
publishers [4].

Document Identification: Filter polymer-related documents by searching for keywords (e.g.,
"poly") in titles and abstracts [4].

Paragraph Processing: Treat individual paragraphs as text units for analysis [4].
Heuristic Filtering: Pass paragraphs through property-specific filters to detect mentions of

target properties [4].
NER Filtering: Apply a Named Entity Recognition (NER) filter to identify paragraphs containing

material name, property name, numerical value, and unit [4].
Data Extraction: Use a Large Language Model (LLM) like GPT-3.5 to process the filtered

paragraphs and extract data into a structured format (e.g., JSON) specifying the polymer,
property, value, and unit [4].

Characterization Methods:
Precision/Recall Metrics: Evaluate the quality of the extracted data against a human-

annotated test set [4].
Data Validation: Cross-check extracted numerical values and units for physical plausibility.

Key Considerations for Researchers

Structure-Property Relationship: The fluoro group in 5-Fluoro-1-indanone influences electron

distribution and molecular packing. This can lead to changes in a polymer's dielectric constant,
refractive index, and gas permeability [1] [4].

Material Informatics Integration: Data extracted using protocols mentioned above contributes to
large-scale databases (e.g., Polymer Scholar). This data can be used to train machine learning

models for predicting new polymer properties and guiding synthesis [4].
Scale-Up and Commercial Factors: The North American market for 5-Fluoro-1-indanone is

influenced by regulatory standards (EPA, FDA) and technological innovations aimed at improving
production efficiency and sustainability [5].
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The following diagram summarizes how 5-Fluoro-1-indanone contributes to desired polymer properties and

final applications, illustrating these structure-property relationships.
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Conclusion

5-Fluoro-1-indanone is a valuable intermediate for designing advanced polymers with fluorinated

components, enabling enhanced material properties for demanding applications. Adherence to the detailed

protocols for synthesis and data extraction will facilitate its effective use in research and development.

Always prioritize safety by consulting the latest SDS and wearing appropriate PPE.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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